1,3-Dimethyl-2-(2-thienyl)imidazolidine
Overview
Description
1,3-Dimethyl-2-(2-thienyl)imidazolidine is a compound with the molecular formula C9H14N2S . It is also known by other names such as 1,3-dimethyl-2-(thiophen-2-yl)imidazolidine and 1,3-dimethyl-2-thiophen-2-ylimidazolidine . The molecular weight of this compound is 182.29 g/mol .
Molecular Structure Analysis
The molecular structure of 1,3-Dimethyl-2-(2-thienyl)imidazolidine consists of 9 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom . The InChI string representation of the molecule isInChI=1S/C9H14N2S/c1-10-5-6-11(2)9(10)8-4-3-7-12-8/h3-4,7,9H,5-6H2,1-2H3 . Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3-Dimethyl-2-(2-thienyl)imidazolidine include a molecular weight of 182.29 g/mol . The compound has a computed XLogP3-AA value of 1.4 . It has 0 hydrogen bond donors, 3 hydrogen bond acceptors, and 1 rotatable bond . The exact mass and monoisotopic mass of the compound are both 182.08776963 g/mol . The topological polar surface area is 34.7 Ų . The compound has a heavy atom count of 12 .Scientific Research Applications
Role in Medicinal Chemistry
Thiophene-based analogs, such as 1,3-Dimethyl-2-(2-thienyl)imidazolidine, have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that 1,3-Dimethyl-2-(2-thienyl)imidazolidine could potentially be used in similar applications.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This could imply that 1,3-Dimethyl-2-(2-thienyl)imidazolidine might be used in the development of new organic semiconductors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are also used in the fabrication of organic field-effect transistors (OFETs) . This suggests that 1,3-Dimethyl-2-(2-thienyl)imidazolidine could potentially be used in the production of OFETs.
Organic Light-Emitting Diodes (OLEDs)
Thiophene-mediated molecules are used in the fabrication of organic light-emitting diodes (OLEDs) . This could imply that 1,3-Dimethyl-2-(2-thienyl)imidazolidine might be used in the development of new OLEDs.
High-Boiling Polar Aprotic Solvent
1,3-Dimethyl-2-imidazolidinone is used as a high-boiling polar aprotic solvent . It is possible that 1,3-Dimethyl-2-(2-thienyl)imidazolidine, being a similar compound, could also be used as a high-boiling polar aprotic solvent.
Substitute Solvent for Toxic Hexamethylphosphoramide
1,3-Dimethyl-2-imidazolidinone is used as a substitute solvent for toxic hexamethylphosphoramide . This suggests that 1,3-Dimethyl-2-(2-thienyl)imidazolidine could potentially be used as a safer alternative to toxic solvents.
Manufacture of Polymers
1,3-Dimethyl-2-imidazolidinone finds application in the manufacture of polymers . This could imply that 1,3-Dimethyl-2-(2-thienyl)imidazolidine might be used in the development of new polymers.
Safety and Hazards
1,3-Dimethyl-2-(2-thienyl)imidazolidine may cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection . If eye irritation persists, it is advised to get medical advice or attention . If the compound comes in contact with the skin, it should be washed with plenty of soap and water . If skin irritation occurs, medical advice or attention should be sought . Contaminated clothing should be removed and washed before reuse .
properties
IUPAC Name |
1,3-dimethyl-2-thiophen-2-ylimidazolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2S/c1-10-5-6-11(2)9(10)8-4-3-7-12-8/h3-4,7,9H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIHONCXGFIYIJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C1C2=CC=CS2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30383919 |
Source
|
| Record name | 1,3-Dimethyl-2-(2-thienyl)imidazolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30383919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl-2-(2-thienyl)imidazolidine | |
CAS RN |
104208-13-1 |
Source
|
| Record name | 1,3-Dimethyl-2-(2-thienyl)imidazolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30383919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-Dimethyl-2-(2-thienyl)imidazolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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